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Cat. No.: B105958 Get Quote

An In-depth Technical Guide on (Ethoxycarbonylmethyl)triphenylphosphonium bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of (Ethoxycarbonylmethyl)triphenylphosphonium bromide. It includes detailed

experimental protocols for its synthesis and its application in the Wittig reaction, a cornerstone

of modern organic synthesis for carbon-carbon bond formation.

Core Properties
(Ethoxycarbonylmethyl)triphenylphosphonium bromide, a quaternary phosphonium salt, is

a versatile reagent in organic chemistry.[1] It is primarily known as a precursor to a stabilized

phosphorus ylide used in the Wittig reaction.[1][2]

Physical Properties
The key physical properties of this compound are summarized in the table below. It typically

appears as a white to off-white or cream-colored crystalline powder.[1][3] It is known to be

soluble in water and hygroscopic in nature.[4][5]
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Property Value

Appearance White to off-white/cream crystalline powder

Melting Point
145-150 °C (with decomposition)[3][4], ~150°C

(decomposition)[5], 158 °C[6]

Solubility Soluble in water[4][5]

Odor Odorless or faint, non-distinct odor[1]

Hygroscopicity Hygroscopic[5]

Chemical and Spectroscopic Properties
This compound is stable under normal laboratory conditions. Its chemical identity is well-

defined by various spectroscopic methods.

Property Value

Molecular Formula C₂₂H₂₂BrO₂P[1][2][7][8]

Molecular Weight 429.29 g/mol [8][9]

IUPAC Name
(2-ethoxy-2-oxoethyl)-triphenylphosphanium

bromide[7]

CAS Number 1530-45-6[2][8]

InChI Key VJVZPTPOYCJFNI-UHFFFAOYSA-M[7]

SMILES
CCOC(=O)C--INVALID-LINK--

(C2=CC=CC=C2)C3=CC=CC=C3.[Br-][7]

¹H NMR (400 MHz, CDCl₃) δ (ppm)

7.89, 7.81, 7.70 (m, 15H, P(C₆H₅)₃), 5.47 (d, 2H,

PCH₂), 4.03 (q, 2H, OCH₂CH₃), 1.05 (t, 3H,

OCH₂CH₃)[10]

¹³C NMR Data available in spectral databases.[1][7]

Infrared (IR)
Data available in spectral databases (KBr disc,

nujol mull, ATR-IR).[1][7]
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Synthesis and Reaction Pathways
The primary application of (Ethoxycarbonylmethyl)triphenylphosphonium bromide is in the

synthesis of α,β-unsaturated esters and other alkenes via the Wittig reaction.

Synthesis of
(Ethoxycarbonylmethyl)triphenylphosphonium bromide
The compound is synthesized via a nucleophilic substitution reaction between

triphenylphosphine and ethyl bromoacetate.[1][2]
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Triphenylphosphine
(C₁₈H₁₅P)

(Ethoxycarbonylmethyl)triphenylphosphonium bromide
(C₂₂H₂₂BrO₂P)

+

Ethyl Bromoacetate
(C₄H₇BrO₂)

Solvent
(e.g., Acetonitrile)

Reflux
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Step 1: Ylide Formation

Step 2: Olefination

Phosphonium Salt
(Starting Material)

Phosphorus Ylide
(Reactive Intermediate)

Base
(e.g., NaH, NaOEt)

Deprotonation

Aldehyde or Ketone

Oxaphosphetane
(Cyclic Intermediate)

Alkene Product
((E)-isomer favored)

Triphenylphosphine Oxide
(Byproduct)

Decomposition

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. Page loading... [guidechem.com]

3. ziyi-reagent.com [ziyi-reagent.com]

4. chembk.com [chembk.com]

5. (Ethoxycarbonylmethyl)triphenylphosphonium bromide, 98+% 25 g | Buy Online | Thermo
Scientific Chemicals | Fisher Scientific [fishersci.com]

6. labproinc.com [labproinc.com]

7. (Ethoxycarbonylmethyl)triphenylphosphonium bromide | C22H22BrO2P | CID 73731 -
PubChem [pubchem.ncbi.nlm.nih.gov]

8. scbt.com [scbt.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. (Carbethoxymethyl)triphenylphosphonium bromide(1530-45-6) 1H NMR spectrum
[chemicalbook.com]

To cite this document: BenchChem. [Physical and chemical properties of
(Ethoxycarbonylmethyl)triphenylphosphonium bromide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b105958#physical-and-chemical-
properties-of-ethoxycarbonylmethyl-triphenylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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